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Compound of Interest

Compound Name:
2-(3-bromophenoxy)-N-(2-

methoxyethyl)acetamide

CAS No.: 449169-55-5

Cat. No.: B3138190

Get Quote

Executive Summary & Chemical Profile[2][3]
Compound: 2-(3-bromophenoxy)-N-(2-methoxyethyl)acetamide Functional Classification:

Halogenated Aromatic Amide Primary Disposal Directive:Strict Segregation – Halogenated

Waste Stream[1]

This guide provides the definitive protocol for the disposal of 2-(3-bromophenoxy)-N-(2-
methoxyethyl)acetamide. As a brominated organic compound, this substance presents

specific challenges regarding thermal destruction and environmental persistence.[1] Unlike

non-halogenated organic waste (which is often used for fuel blending), this compound requires

high-temperature incineration with acid gas scrubbing to prevent the formation of corrosive

hydrogen bromide (HBr) and potential brominated dioxins.[1]

Immediate Hazard Profile:

Irritant: Skin, eye, and respiratory tract irritant.[1][2]
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Environmental Toxin: Organohalogens are generally persistent; improper disposal can lead

to groundwater contamination.

Reactive Potential: Amide functionality allows for hydrolysis under strong acid/base

conditions; however, the primary disposal concern is the bromine content.[1]

Pre-Disposal Assessment & Waste
Characterization[1]
Before removing the vessel from the bench, you must characterize the waste to ensure

regulatory compliance (RCRA/EPA).[1]

Chemical Structure Analysis
The presence of the Bromine (Br) atom on the phenoxy ring is the critical determinant for

disposal.

Feature Implication for Disposal

3-Bromophenoxy

CRITICAL: Classifies waste as "Halogenated."

[3][4] Must NOT be mixed with clean fuel-

blending streams.

Amide Linkage

Generally stable, but avoid mixing with strong

acids/bases in the waste container to prevent

exothermic hydrolysis.[1]

Methoxyethyl Tail

Increases solubility in organic solvents; ensures

the compound stays in the organic phase during

separation.

Regulatory Classification (RCRA)
While this specific CAS may not have a unique "U" or "P" list code, it defaults to the following

characteristics based on its constituents:

Waste Code:D001 (if in flammable solvent) or General Halogenated Organic Waste.
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Generator Status: Must be counted toward monthly hazardous waste generation totals.

Segregation Protocol: The "Zero-Contamination"
Rule[1]
The Core Directive: Never dispose of this compound in the "General Organic / Non-

Halogenated" waste container.

Why? (The Science): Standard organic waste is often sent to cement kilns for "fuel blending"

(energy recovery). If brominated compounds enter this stream:

Corrosion: Combustion releases HBr, which corrodes standard combustion chambers.

Emissions: Without specific scrubbers, bromine gas is released into the atmosphere.

Cost: Contaminating a non-halogenated drum with even 1% halogenated waste downgrades

the entire drum, tripling the disposal cost.

Decision Logic for Segregation
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Waste Generation:
2-(3-bromophenoxy)-N-(2-methoxyethyl)acetamide

Physical State?

Solid / Powder In Solution

Solid Waste Bin
(Label: Halogenated Debris)

Double Bag

Is Solvent Halogenated?

Liquid Waste: HALOGENATED
(Red Can/Tag)

Yes (e.g., DCM) No (e.g., Methanol)
CRITICAL: Even if dissolved in

non-halogenated solvent (e.g., MeOH),
the presence of the solute makes
the WHOLE mixture Halogenated.

Liquid Waste: NON-HALOGENATED

Click to download full resolution via product page

Figure 1: Segregation Decision Matrix.[1] Note that the presence of the brominated solute

overrides the classification of the solvent.[1]

Packaging, Labeling, and Storage[1]
Container Selection

Material: High-Density Polyethylene (HDPE) or Borosilicate Glass.

Recommendation: Use HDPE carboys for liquid waste to prevent breakage.
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Closure: Vented caps are recommended if the waste solution contains volatile solvents, but

standard screw caps are acceptable for the pure solid.[1]

Liner: If disposing of the solid pure substance, place it in a sealed clear bag inside the solid

waste drum.[1]

Labeling Requirements (S.A.F.E. Protocol)
Every container must carry a hazardous waste label populated with the following data:

Field Entry Requirement

Contents

"Waste 2-(3-bromophenoxy)-N-(2-

methoxyethyl)acetamide" (Do not use

abbreviations)

Hazard Checkbox
[X] Toxic [X] Irritant [ ] Flammable (Check only if

in flammable solvent)

Date Start date of accumulation.

Constituents List "Halogenated Organics" explicitly.

Emergency Spill Response Workflow
In the event of a spill (solid powder or solution), immediate containment is required to prevent

tracking the brominated compound into clean areas.[1]

1. ALERT & EVACUATE
Notify nearby personnel

2. PPE DONNING
Nitrile Gloves, Goggles,
Lab Coat, N95 (if dust)

3. CONTAINMENT
Circle spill with absorbent socks

4. ABSORPTION
Use vermiculite or chem-pads.

Avoid water (spreads contamination).

5. DISPOSAL
Place all debris in

Halogenated Waste Bin

Click to download full resolution via product page

Figure 2: Immediate Spill Response Workflow.[1] Emphasis is placed on dry containment to

prevent spreading the halogenated compound into drains.

Final Disposal Pathway (Destruction)[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b3138190/docs?utm_src=pdf-body-img#proper-disposal-procedures-2-3-bromophenoxy-n-2-methoxyethyl-acetamide-1
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3138190?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Once the waste leaves your laboratory, it enters the regulated disposal chain.[1] Understanding

this helps justify the strict segregation rules.

Transport: The waste is transported by a licensed hazardous waste hauler (DOT Class 6.1 or

9).

Consolidation: At the Transfer, Storage, and Disposal Facility (TSDF), the waste is

consolidated with other halogenated organics.[1]

Destruction Method:Rotary Kiln Incineration.

Temperature: >1000°C.

Residence Time: >2 seconds.

Scrubbing: The exhaust gas passes through a caustic scrubber (Sodium Hydroxide) to

neutralize the Hydrogen Bromide (HBr) gas formed during combustion, converting it to

harmless Sodium Bromide (NaBr) salt.[1]

Self-Validation Check:

Did I put it in the red can? Yes -> It goes to the kiln.

Did I put it in the drain?NO -> It contaminates the watershed.

Did I put it in the general trash?NO -> It poses a risk to custodial staff and violates EPA

regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Waste Code [rcrainfo.epa.gov]

2. fishersci.com [fishersci.com]

3. Hazardous Waste Variations by State Matrix [rila.org]

4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

To cite this document: BenchChem. [Proper Disposal Procedures: 2-(3-bromophenoxy)-N-(2-
methoxyethyl)acetamide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3138190/docs#proper-disposal-procedures-2-3-
bromophenoxy-n-2-methoxyethyl-acetamide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3138190?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

